Cas no 112148-02-4 (2H-3,7a-Methanobenzofuran-4(5H)-one, tetrahydro-3-methyl-)

• Product Name: 2H-3,7a-Methanobenzofuran-4(5H)-one, tetrahydro-3-methyl-
• CAS No: 112148-02-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 2608138
• PubChem ID: 15024741
• Update Time: 2025-04-21

2H-3,7a-Methanobenzofuran-4(5H)-one, tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-3,7a-Methanobenzofuran-4(5H)-one, tetrahydro-3-methyl-
• DTXSID70567115
• 112148-02-4
• 3-Methyltetrahydro-2H-3,7a-methanobenzofuran-4(5H)-one
• 3-Methyltetrahydro-2H-3,7a-methano-1-benzofuran-4(5H)-one

• Inchi： 1S/C10H14O2/c1-9-5-10(12-6-9)4-2-3-7(11)8(9)10/h8H,2-6H2,1H3
• InChI Key： INJBVMRSCRVAAS-UHFFFAOYSA-N
• SMILES： O1CC2(C)CC31CCCC(C32)=O

Computed Properties

• Exact Mass: 166.099379685Da
• Monoisotopic Mass: 166.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų